Cas no 61402-42-4 ([1,2,4]Triazolo[5,1-c][1,2,4]triazin-4(8H)-one, 3,8-dimethyl-)

• Product Name: [1,2,4]Triazolo[5,1-c][1,2,4]triazin-4(8H)-one, 3,8-dimethyl-
• CAS No: 61402-42-4
• MF: C₆H₇N₅O
• MW: 165.152679681778
• CID: 480755
• PubChem ID: 12287520
• Update Time: 2025-04-19

[1,2,4]Triazolo[5,1-c][1,2,4]triazin-4(8H)-one, 3,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[5,1-c][1,2,4]triazin-4(8H)-one, 3,8-dimethyl-
• 3,8-dimethyl-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-one
• 61402-42-4
• DTXSID50484614
• 3,8-Dimethyl-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one

• Inchi： 1S/C6H7N5O/c1-4-5(12)11-6(9-8-4)10(2)3-7-11/h3H,1-2H3
• InChI Key： WHSNNCSRRNMLAH-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NN=C2N(C)C=NN21

Computed Properties

• Exact Mass: 165.06521
• Monoisotopic Mass: 165.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• PSA: 60.63